Cas no 64190-48-3 ((S)-Beta-methyl-gamma-butyrolactone)

• Product Name: (S)-Beta-methyl-gamma-butyrolactone
• CAS No: 64190-48-3
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD00040505
• CID: 510658
• PubChem ID: 11115993
• Update Time: 2025-10-28

(S)-Beta-methyl-gamma-butyrolactone Chemical and Physical Properties

Names and Identifiers

• dihydro-4-methylfuran-2(3H)-one
• (S)-4-Methyl-dihydro-furan-2-one
• (S)-BETA-METHYL-GAMMA-BUTYROLACTONE
• 2(3H)-Furanone,dihydro-4-methyl-, (4S)-
• (S)-(-)-3-Methyl-&#947
• -butyrolactone
• AS-38175
• CS-0120814
• (4S)-Dihydro-4-methyl-2(3H)-furanone
• (S)-3-methylbutyrolactone
• MFCD00040505
• NS00053396
• (4S)-4-METHYLOXOLAN-2-ONE
• (S)-4-Methyldihydrofuran-2(3H)-one
• AKOS006273210
• 64190-48-3
• DTXSID401291959
• SCHEMBL78498
• (S)-Beta-methyl-gamma-butyrolactone

• MDL： MFCD00040505
• Inchi： 1S/C5H8O2/c1-4-2-5(6)7-3-4/h4H,2-3H2,1H3/t4-/m0/s1
• InChI Key： ALZLTHLQMAFAPA-BYPYZUCNSA-N
• SMILES： O1C(C[C@H](C)C1)=O

Computed Properties

• Exact Mass: 100.05244
• Monoisotopic Mass: 100.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Light-red to Brown Liquid
• PSA: 26.3

(S)-Beta-methyl-gamma-butyrolactone Security Information

• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210;P273;P243;P403
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (S)-Beta-methyl-gamma-butyrolactone

Recent Advances in the Study of (S)-Beta-methyl-gamma-butyrolactone (CAS: 64190-48-3): A Key Chiral Intermediate in Pharmaceutical Synthesis

The compound (S)-Beta-methyl-gamma-butyrolactone (CAS: 64190-48-3) has garnered significant attention in recent years as a versatile chiral building block in pharmaceutical synthesis. This γ-lactone derivative, characterized by its stereocenter at the β-position, serves as a critical intermediate in the production of various bioactive molecules, including antiviral agents, anti-inflammatory drugs, and central nervous system (CNS) modulators. Recent studies have focused on optimizing its synthetic routes, exploring novel applications, and investigating its biological activities, making it a compound of considerable interest in the chemobiological and medicinal chemistry communities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (S)-Beta-methyl-gamma-butyrolactone in the synthesis of protease inhibitors targeting SARS-CoV-2. Researchers demonstrated that the chiral integrity of this lactone is crucial for the inhibitory activity of the resulting compounds, with the (S)-enantiomer showing superior binding affinity compared to its (R)-counterpart. The study utilized molecular docking simulations and enzymatic assays to validate these findings, providing a structural basis for the design of next-generation antiviral therapeutics.

In addition to its pharmaceutical applications, (S)-Beta-methyl-gamma-butyrolactone has been investigated as a precursor for biodegradable polymers. A team from MIT reported in ACS Sustainable Chemistry & Engineering (2024) a novel enzymatic polymerization method that converts this lactone into polyesters with tunable mechanical properties. The process, which employs engineered lipases, offers a green alternative to traditional petrochemical-based polymer synthesis and underscores the compound's potential in sustainable material science.

The biosynthesis of (S)-Beta-methyl-gamma-butyrolactone has also seen significant advancements. A recent Nature Communications paper (2024) described the metabolic engineering of E. coli to produce this compound from renewable feedstocks. By introducing heterologous pathways and optimizing fermentation conditions, the researchers achieved titers exceeding 5 g/L, marking a substantial improvement over previous microbial production systems. This development is particularly relevant given the growing demand for enantiomerically pure pharmaceutical intermediates.

From a pharmacological perspective, (S)-Beta-methyl-gamma-butyrolactone itself has shown interesting biological activities. A 2023 study in European Journal of Pharmacology reported its modulatory effects on GABA_A receptors, suggesting potential applications in anxiety and seizure disorders. The compound demonstrated subtype-selective activity, with particular affinity for α2β3γ2 receptors, making it a valuable tool for studying GABAergic neurotransmission and a potential lead compound for CNS drug development.

Analytical methods for (S)-Beta-methyl-gamma-butyrolactone have also evolved. A recent Journal of Chromatography A publication (2024) presented a high-throughput chiral HPLC method capable of resolving both enantiomers with baseline separation in under 3 minutes. This advancement addresses the longstanding challenge of rapid enantiomeric purity assessment, which is critical for quality control in pharmaceutical manufacturing.

Looking forward, the diverse applications of (S)-Beta-methyl-gamma-butyrolactone continue to expand. Its role in asymmetric synthesis, particularly in the construction of quaternary carbon centers, has been highlighted in several recent synthetic methodology papers. Furthermore, its potential as a bio-based platform chemical positions it favorably in the transition toward greener pharmaceutical manufacturing. Ongoing research is expected to uncover additional therapeutic applications and more efficient production methods for this valuable chiral synthon.